2,6-Difluoro-3-(methylthio)-phenol
Overview
Description
“2,6-Difluoro-3-(methylthio)-phenol” is a chemical compound with the empirical formula C7H6F2O . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringOC1=C(F)C(C)=CC=C1F . The InChI key for this compound is YKCLAAQQWYPEDW-UHFFFAOYSA-N . Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, related compounds such as pinacol boronic esters have been used in catalytic protodeboronation reactions .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 144.12 . It is a solid at room temperature .Scientific Research Applications
Fluorescent Chemosensors
Phenolic compounds like 4-Methyl-2,6-diformylphenol, a related compound, have been crucial in developing chemosensors for detecting various analytes. These chemosensors exhibit high selectivity and sensitivity, making them valuable in environmental monitoring, biomedical applications, and the detection of specific ions and molecules in complex mixtures (Roy, 2021).
Environmental Impact and Toxicology
Research on synthetic phenolic antioxidants, including related compounds, highlights their occurrence in the environment and potential human exposure risks. These studies call for further investigation into the environmental behaviors, human health impacts, and the development of safer alternatives to current phenolic compounds (Liu & Mabury, 2020).
Sorption and Removal from Wastewater
The interaction of phenolic compounds with soil and their sorption characteristics are critical for understanding environmental pollution and developing remediation strategies. Studies on various phenoxy herbicides offer insights into how these compounds interact with soil and other substrates, providing a basis for developing more effective environmental cleanup methods (Werner, Garratt, & Pigott, 2012).
Antioxidant Properties
Phenolic compounds are known for their antioxidant properties, which have significant implications in food science, nutraceuticals, and pharmaceuticals. These compounds, including bound phenolics found in foods, play a crucial role in health benefits associated with diets rich in fruits and vegetables (Acosta-Estrada, Gutiérrez-Uribe, & Serna-Saldívar, 2014).
Bioinspired Material Engineering
Advancements in controlling phenolic chemistries have opened new avenues in material science, particularly in creating bioinspired materials with specific structures and properties. These materials find applications in energy, catalysis, and biomedicine, showcasing the versatility of phenolic compounds in engineering applications (Jia, Wen, Cheng, & Zheng, 2021).
Safety and Hazards
“2,6-Difluoro-3-(methylthio)-phenol” is classified as Acute Tox. 3 Oral according to GHS06 . It has the hazard statements H301 and the precautionary statements P264, P270, P301 + P310, P405, P501 . It is recommended to avoid breathing dust, mist, or vapors of this compound, and to use personal protective equipment when handling it .
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers
Biochemical Pathways
The biochemical pathways affected by 2,6-Difluoro-3-(methylthio)-phenol are currently unknown . It’s worth noting that compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Properties
IUPAC Name |
2,6-difluoro-3-methylsulfanylphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2OS/c1-11-5-3-2-4(8)7(10)6(5)9/h2-3,10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LURXCOYYTDPMPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=C(C=C1)F)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301288901 |
Source
|
| Record name | Phenol, 2,6-difluoro-3-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301288901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1826110-22-8 |
Source
|
| Record name | Phenol, 2,6-difluoro-3-(methylthio)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1826110-22-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenol, 2,6-difluoro-3-(methylthio)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301288901 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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